Disperse Blue 82
CAS No.: 12222-80-9
Cat. No.: VC0228686
Molecular Formula: C8H13NO4
Molecular Weight: 0
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Specification
CAS No. | 12222-80-9 |
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Molecular Formula | C8H13NO4 |
Molecular Weight | 0 |
Introduction
Chemical Identity and Structural Properties
Disperse Blue 82 is categorized under the Color Index (C.I.) designation 111195, representing its standardized international classification. The compound exhibits specific structural and chemical characteristics that define its dyeing behavior and performance profile.
Fundamental Chemical Parameters
Disperse Blue 82 possesses a well-defined molecular composition with the following parameters:
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Chemical Classification: Single azo class disperse dye
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Molecular Formula: C₁₅H₁₈ClN₅O₃S
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Molecular Weight: 365.41
The molecular structure features an azo group (-N=N-) as the chromophore responsible for its blue coloration. Importantly, Disperse Blue 82 shares the same fundamental chemical structure as Disperse Blue 102 (C.I. 111945), though with slight variations in their functional groups (chlorine vs. hydroxyl), explaining their similar dyeing characteristics and applications .
Structural Relationships
The chemical similarity between Disperse Blue 82 and Disperse Blue 102 is significant, with Disperse Blue 102 having the IUPAC name 3-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]anilino]propane-1,2-diol. The molecular composition of Disperse Blue 102 (C₁₅H₁₉N₅O₄S) differs slightly from Disperse Blue 82, primarily in the substitution of a chlorine atom with a hydroxyl group, which influences their respective solubility profiles and dyeing behaviors .
Applications and Dyeing Properties
Dyeing Performance Characteristics
The dye exhibits specific performance characteristics that determine its industrial utility:
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Color Yield: Provides good lifting force for vibrant coloration
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Dyeing Consistency: Produces uniform coloration across compatible synthetic fibers
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Process Compatibility: Optimally performs in acidic to neutral pH environments
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Special Effects: Effective for discharge printing applications where pattern clarity is required
Performance and Fastness Properties
Standardized Fastness Measurements
The performance of Disperse Blue 82 has been evaluated according to international standards (ISO), with results demonstrating strong fastness properties across multiple parameters as detailed in Table 1.
Table 1: Fastness Properties of Disperse Blue 82 (ISO Standards)
Property | Ironing Fastness | Light Fastness | Perspiration Fastness | Washing Fastness | |||
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Fading | Stain | Fading | Stain | Fading | Stain | Fading | |
Rating | 4-5 | 4 | 5 | 5 | 5 | 5 | 5 |
Note: Ratings based on ISO scale where 1=poor, 5=excellent
Comparative Performance Analysis
When compared with similar disperse dyes, Disperse Blue 82 demonstrates competitive performance characteristics, particularly in light fastness and washing fastness properties. The high ratings across multiple parameters indicate its suitability for applications where colorfastness under various conditions is essential .
For comparison, the structurally similar Disperse Blue 102 shows slightly different fastness properties when applied to vinegar fiber, as shown in Table 2.
Table 2: Fastness Properties of Disperse Blue 102 on Vinegar Fiber
Standard | Ironing Fastness | Light Fastness | Perspiration Fastness | Washing Fastness | |||
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Fading | Stain | Fading | Stain | Fading | Stain | ||
ISO | 4-5 | 5 | 3-4 | 4-5 | 4-5 | ||
AATCC | 3-4 | 4-5 | 3-4 | 4 | 4 |
Note: AATCC refers to American Association of Textile Chemists and Colorists standards
Comparison with Related Disperse Dyes
Performance Differentiation
When compared to other disperse dyes, Disperse Blue 82 demonstrates specific advantages:
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